Lanthanum(III) perchlorate hexahydrate

• IUPAC Name: lanthanum(3+);triperchlorate;hexahydrate
• InChI: InChI=1S/3ClHO4.La.6H2O/c3*2-1(3,4)5;;;;;;;/h3*(H,2,3,4,5);;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key: DCEUOMQVLPJQAI-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[La+3]
• Molecular Formula: Cl3H12LaO18
• DSSTOX Substance ID: DTXSID00657614
• Molecular Weight: 545.3 g/mol
• CAS No.: 36907-37-6

Description

Lanthanum(III) perchlorate hexahydrate (La(ClO₄)₃•6H₂O) is a highly soluble, hygroscopic crystalline solid with a molecular weight of 545.33 g/mol . This metal perchlorate salt serves as a versatile precursor in inorganic and materials chemistry research, particularly valued as a source of lanthanide (III) ions . A key application is in the preparation of Schiff base complexes of lanthanide ions; for example, when hydrated lanthanum perchlorate in an ethanolic solution is treated with an ethanolic solution of terpyridine, La(terpy)₃ ₃ is deposited as very small crystals . The compound is also used in the synthesis of advanced materials, such as a novel bio-based flame retardant where lanthanum chloride and phytate are used to modify montmorillonite clay for enhancing the fire performance of flexible PVC . Handling this material requires careful attention to safety. It is an oxidizer (H272) that may intensify fire and is a skin (H315) and eye irritant (H319) . It is hygroscopic and should be stored in a tightly sealed container away from combustibles . For transportation, it is classified as UN 1481 (Perchlorates, inorganic, N.O.S.), with a hazard class of 5.1 and packaging group II . This product is intended For Research Use Only . It is not intended for diagnostic or therapeutic uses, nor for human use.

Biological Activity

Lanthanum(III) perchlorate hexahydrate (La(ClO₄)₃·6H₂O) is a lanthanide compound that has garnered attention in various fields, including biochemistry and pharmacology, due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, summarizing key research findings, case studies, and relevant data.

• Molecular Formula : La(ClO₄)₃·6H₂O
• CAS Number : 14017-46-0
• Molecular Weight : 545.35 g/mol
• Physical Form : Crystalline
• Solubility : Soluble in water and acids; less soluble than other lanthanum salts .

Lanthanum compounds, including this compound, primarily exert their biological effects through the formation of La³⁺ ions upon dissolution in aqueous environments. These ions can interact with various biological molecules, influencing cellular processes such as enzyme activity and membrane integrity.

Toxicological Studies

Several studies have investigated the toxicological profile of lanthanum salts, including this compound. Key findings include:

• Oral Toxicity : In a study involving Wistar rats, doses of lanthanum chloride (a related compound) led to significant increases in serum alkaline phosphatase (ALP) and alanine aminotransferase (ALT), indicating potential liver damage .
• Neurotoxicity : Research has shown that chronic exposure to lanthanum can impair cognitive functions in rodents, as evidenced by performance deficits in the Morris water maze test. Histopathological examinations revealed alterations in brain structures associated with learning and memory .

Case Studies

• Liver Effects :
  • A study reported that oral administration of lanthanum chloride at varying doses resulted in hepatic lesions characterized by inflammatory cell infiltration and disrupted hepatocyte arrangements. The no-observed-adverse-effect level (NOAEL) was established at 2 mg/kg body weight per day .
• Renal Impact :
  • Another investigation indicated renal vein congestion and changes in serum chemistry following exposure to lanthanum compounds. The study highlighted dose-dependent effects on kidney morphology and function, suggesting a potential risk for nephrotoxicity .
• Developmental Toxicity :
  • Research examining developmental outcomes found that maternal exposure to lanthanum salts during gestation led to decreased body weights and impaired spatial learning in offspring, underscoring the compound's potential teratogenic effects .

Comparative Data Table

Study Reference	Species	Dose (mg/kg/d)	Duration	Key Findings
He et al. (2003)	Rat	0, 75, 150	18 days	Increased serum ALP and ALT; liver histopathology not examined
Ogawa (1992)	Rat	0, 40, 200	28 days	Lung lesions observed; dose-dependent effects noted
Zhang et al. (2017)	Rat	0, 115.3	Chronic	Impaired spatial learning; ultrastructural changes in hippocampus

Scientific Research Applications

Lanthanum(III) Perchlorate Hexahydrate (La(ClO₄)₃- 6H₂O), a perchlorate salt of lanthanum, is commonly used in various scientific research applications . Perchlorates are salts derived from perchloric acid . this compound is generally available in most volumes .

Properties

• Formula: Cl₃LaO₁₂·6H₂O
• Molecular Weight: 545.35
• Appearance: Crystalline solid
• Solubility: Readily soluble in water
• Sensitivity: Hygroscopic

Applications

• Catalysis: Lanthanum perchlorate, including its hexahydrate form, is used as a Lewis acid catalyst in various organic reactions . Zinc perchlorate hexahydrate, also a Lewis acid, exhibits high catalytic efficiency compared to other metal perchlorates and zinc salts .
• Material Science: Cerium-doped lanthanum chloride, closely related to lanthanum perchlorate, is utilized as a scintillator material .
• Analytical Chemistry: Lanthanum chloride, a related compound, is used in geology in dilute solutions to identify small strontium content in powdered rock samples when combined with appropriate acids .
• Environmental Remediation: Lanthanum chloride also contributes to environmental remediation by promoting catalytic transformation of pollutants, such as nitrogen oxides (NOx), volatile organic compounds (VOCs), sulfur dioxide (SO₂), and phosphate ions, into less harmful products . It has demonstrated significant performance in water and wastewater treatment, particularly for removing anionic pollutants, outperforming conventional materials like ion exchange resins, activated carbons, and iron oxides .
• Membrane Adsorption: Lanthanum ions (La3+) are used in dynamic adsorption experiments to study membrane adsorbers. For example, La3+ breakthrough curves of membrane adsorber samples were gathered at a constant flowrate. The concentration of 1 ppm was chosen because it is on the same order as dilute acid conditions in fly ash wastewater .

Chemical Reactions Analysis

Coordination Complex Formation

The compound acts as a versatile precursor for lanthanide coordination chemistry due to its labile perchlorate counterions.

Schiff Base Complexation

Reaction with Schiff base ligands produces luminescent complexes:

Ligand Type	Reaction Conditions	Product Characteristics	Application
Terpyridine	Ethanol, 25°C, 2 hr	La(terpy)₃₃ crystals	Fluorescence studies
Salen derivatives	Methanol, reflux, N₂ atmosphere	Octahedral complexes with ⁵D₀→⁷F₂ transitions	Catalysis

Key reaction :
$\text{La ClO}_4\text{ }_3\cdot6 \text{H}_2\text{O}+3\text{L}\rightarrow [\text{LaL}_3](\text{ClO}_4)_3+6\text{H}_2\text{O}$

(L = polydentate organic ligand)

Thermal Decomposition

Thermogravimetric analysis reveals a three-stage decomposition process:

Temperature Range (°C)	Mass Loss (%)	Proposed Reaction
80–120	19.8	Loss of hydration water: La(ClO₄)₃·6H₂O → La(ClO₄)₃ + 6H₂O↑
250–400	48.2	Perchlorate decomposition: 4La(ClO₄)₃ → 2La₂O₃ + 6Cl₂↑ + 15O₂↑
>500	–	Formation of LaOCl impurity phase

Activation energy: 142 kJ/mol (Kissinger method)

Solution Behavior and Ion Pairing

Raman spectroscopic studies of aqueous solutions demonstrate concentration-dependent speciation:

Concentration (mol/L)	Dominant Species	Evidence
<0.2	[La(H₂O)₉]³⁺	Isotropic peak at 343 cm⁻¹ (FWHM=49 cm⁻¹)
0.5–3.0	Outer-sphere ion pairs: [La(H₂O)₉]³⁺···ClO₄⁻	Broadening of ν₁(ClO₄⁻) mode
>3.0	Contact ion pairs: La³⁺–ClO₄⁻	New band at 930 cm⁻¹

Notable observation : Chloride contamination (≥0.1 M) induces partial ligand substitution:
$[\text{La H}_2\text{O }_9]^{3+}+\text{Cl}^-\rightleftharpoons [\text{LaCl H}_2\text{O }_8]^{2+}+\text{H}_2\text{O}$

(Equilibrium constant K = 1.2×10² M⁻¹ at 25°C)

Redox Reactions

Though generally stable, the perchlorate anion participates in redox processes under extreme conditions:

Photochemical reduction
$4\text{ClO}_4^-+\text{h }(254\text{ nm})\rightarrow 3\text{ClO}_3^-+\text{Cl}^-+2\text{O}_2\uparrow$

• Quantum yield: Φ = 0.03 in aqueous La³+ solutions

• Inhibited by [La(H₂O)₉]³⁺ due to inner-sphere quenching

Thermite-like reactions (with Al powder):
$\text{La ClO}_4\text{ }_3+2\text{Al}\rightarrow \text{LaAl}_2\text{O}_3+3\text{ClO}_2\uparrow +3\text{O}_2\uparrow$

• Ignition temperature: 320°C

• Exothermicity: ΔH = −1589 kJ/mol

Comparison with Similar Compounds

Key Observations :

• Erbium and neodymium analogs have higher molecular weights due to their heavier lanthanide cores.
• Erbium perchlorate is commercially available as a 50% aqueous solution, suggesting utility in liquid-phase reactions .

Comparison with Other Lanthanum Salts

This compound exhibits distinct chemical and safety profiles compared to other hydrated lanthanum salts:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Hazards	Applications
This compound	H₁₂Cl₃LaO₁₈	545.35	Oxidizer, skin/eye irritant	Potential oxidizer in synthesis
Lanthanum(III) nitrate hexahydrate	La(NO₃)₃·6H₂O	433.01 (calculated)	Non-toxic, eco-friendly catalyst	Organic synthesis (e.g., Biginelli reactions)
Lanthanum(III) chloride hexahydrate	LaCl₃·6H₂O	353.36	Skin/eye irritation, aquatic toxicity	Precursor for La₂O₃ production

Key Observations :

• Nitrate vs. Perchlorate: Lanthanum nitrate is highlighted as a safe, efficient catalyst in organic chemistry due to its non-toxicity and high atom economy , contrasting sharply with the perchlorate’s hazardous oxidizing nature.
• Chloride : While less reactive than perchlorate, LaCl₃·6H₂O poses significant aquatic toxicity (Acute Toxicity Category 1) , limiting its environmental release.

Comparison with Non-Lanthanide Perchlorates

Thallium(III) perchlorate hydrate exemplifies a more toxic perchlorate compound, emphasizing the variability in hazard profiles:

Compound	Molecular Formula	Key Hazards	Transport Classification
This compound	H₁₂Cl₃LaO₁₈	H272, H315, H319	UN1481, PG II
Thallium(III) perchlorate hydrate	Tl(ClO₄)₃·xH₂O	H300 (fatal if swallowed), H330 (fatal if inhaled), H411 (aquatic toxicity)	UN3087, 6.1(5.1), PG II

Key Observations :

• Thallium perchlorate’s extreme toxicity (H300, H330) underscores the importance of lanthanide perchlorates’ relatively lower acute health risks.

Data Tables

Table 1: Physical and Chemical Properties

Property	This compound	Lanthanum(III) Nitrate Hexahydrate	Lanthanum(III) Chloride Hexahydrate
Molecular Weight (g/mol)	545.35	433.01 (calculated)	353.36
Solubility in Water	High	High	High (inferred)
Key Hazards	Oxidizer, irritant	Minimal	Aquatic toxicity, irritant

Table 2: Hazard Classification Comparison

Compound	GHS Hazard Statements	Transport Classification
This compound	H272, H315, H319	UN1481, PG II
Thallium(III) perchlorate hydrate	H300, H330, H373, H411	UN3087, PG II
Lanthanum(III) nitrate hexahydrate	Hazardous per OSHA, but non-toxic in synthesis	Not specified

Q & A

Q. What are the recommended methods for synthesizing Lanthanum(III) perchlorate hexahydrate in a laboratory setting?

this compound can be synthesized by reacting lanthanum oxide (La₂O₃) with concentrated perchloric acid (HClO₄) under controlled conditions. The reaction proceeds as follows: $\text{La}_2\text{O}_3 + 6\text{HClO}_4 \rightarrow 2\text{La(ClO}_4\text{)}_3 + 3\text{H}_2\text{O}$ After neutralization, the solution is evaporated to induce crystallization. The hygroscopic nature of the product necessitates drying under vacuum or in a desiccator . For purity, recrystallization from anhydrous ethanol is recommended.

Q. What safety precautions are critical when handling this compound?

Due to its oxidizing properties (DOT Class 5.1), the compound must be stored away from combustible materials. Use personal protective equipment (PPE), including nitrile gloves, chemical-resistant goggles, and lab coats. Handle in a fume hood to avoid inhalation of perchlorate dust, which can cause respiratory irritation. In case of spills, neutralize with a reducing agent (e.g., sodium bisulfite) before disposal .

Q. How should this compound be stored to ensure stability?

Store in airtight containers under anhydrous conditions, preferably in a desiccator with silica gel or phosphorus pentoxide. The compound is highly hygroscopic, and moisture absorption can lead to deliquescence or decomposition . For long-term storage, argon or nitrogen atmospheres are advised.

Advanced Research Questions

Q. How does the hygroscopicity of this compound impact its catalytic efficiency in organic reactions?

Moisture absorption can hydrolyze the perchlorate anion, reducing its Lewis acidity and catalytic activity. To mitigate this, reactions should be conducted in anhydrous solvents (e.g., acetonitrile or dichloromethane) under inert atmospheres. Pre-drying the catalyst at 80°C under vacuum for 2 hours can restore activity .

Q. What spectroscopic and analytical techniques are optimal for characterizing this compound?

• X-ray Diffraction (XRD): Confirms crystallinity and phase purity. Peaks at 2θ = 15.3°, 24.7°, and 31.5° are characteristic of the hexagonal crystal system .
• Thermogravimetric Analysis (TGA): Reveals dehydration steps; mass loss at \sim100°C corresponds to the release of six water molecules .
• FTIR Spectroscopy: Bands at 1090 cm⁻¹ (ClO₄⁻ symmetric stretch) and 3450 cm⁻¹ (O-H stretching from water) validate structure .
• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Quantifies La³⁺ purity (>99.9% for high-grade reagents) .

Q. What role does this compound play in the synthesis of α-amino nitriles?

The compound acts as a Lewis acid catalyst, facilitating the Strecker reaction between aldehydes, amines, and trimethylsilyl cyanide (TMSCN). Mechanistically, La³⁺ coordinates to the aldehyde carbonyl group, enhancing electrophilicity and promoting nucleophilic attack by the amine. Yields exceeding 85% are achievable at 0.5 mol% catalyst loading in ethanol at 60°C .

Contradictions and Resolutions

• CAS Number Variability: lists CAS 14017-46-0 for "lanthanum perchlorate," which may refer to an anhydrous form. The hexahydrate form (CAS 36907-37-6) is well-documented in peer-reviewed handbooks .
• Safety Data Conflicts: While focuses on lanthanum chloride, the oxidizing hazards of perchlorate are distinct and require stricter controls (e.g., neutralization protocols) .